Cas no 2034533-71-4 (3-{1-2-(thiophen-2-yl)acetylpiperidin-4-yl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione)

• Product Name: 3-{1-2-(thiophen-2-yl)acetylpiperidin-4-yl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione
• CAS No: 2034533-71-4
• MF: C₁₇H₁₇N₃O₃S₂
• MW: 375.465181112289
• CID: 6245973
• PubChem ID: 168001297
• Update Time: 2025-06-18

3-{1-2-(thiophen-2-yl)acetylpiperidin-4-yl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-(thiophen-2-yl)acetylpiperidin-4-yl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione
• 3-{1-[2-(thiophen-2-yl)acetyl]piperidin-4-yl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• 2034533-71-4

• Inchi： 1S/C17H17N3O3S2/c21-14(10-12-2-1-8-24-12)19-6-3-11(4-7-19)20-16(22)15-13(5-9-25-15)18-17(20)23/h1-2,5,8-9,11,15H,3-4,6-7,10H2
• InChI Key： ORVCXQMDJXSIFR-UHFFFAOYSA-N
• SMILES： S1C=CC2C1C(N(C(N=2)=O)C1CCN(C(CC2=CC=CS2)=O)CC1)=O

Computed Properties

• Exact Mass: 375.07113376g/mol
• Monoisotopic Mass: 375.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 124Ų

Additional information on 3-{1-2-(thiophen-2-yl)acetylpiperidin-4-yl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione

3-{1-2-(Thiophen-2-yl)acetylpiperidin-4-yl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 2034533-71-4): A Comprehensive Overview

3-{1-2-(Thiophen-2-yl)acetylpiperidin-4-yl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 2034533-71-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines and is characterized by its unique structural features and potential therapeutic applications. The compound's molecular structure includes a thiophene ring and a piperidine moiety, which contribute to its pharmacological properties and biological activities.

The chemical structure of 3-{1-2-(thiophen-2-yl)acetylpiperidin-4-yl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 2034533-71-4) is particularly noteworthy for its complexity and the presence of multiple functional groups. The thiophene ring provides aromatic stability and electron-rich characteristics, while the piperidine moiety offers flexibility and potential for hydrogen bonding. These structural elements are crucial for the compound's interactions with biological targets and its overall bioactivity.

Recent studies have focused on the potential therapeutic applications of 3-{1-2-(thiophen-2-yl)acetylpiperidin-4-yl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione. One of the key areas of interest is its anti-cancer properties. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, 3-{1-2-(thiophen-2-yl)acetylpiperidin-4-yl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-{1-2-(thiophen-2-yl)acetylpiperidin-4-yl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione have also been studied in detail. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a potential therapeutic agent.

To further understand the biological activities of 3-{1-2-(thiophen-2-y l)acetylpiperidin - 4 - yl} - 1 H , 2 H , 3 H , 4 H - thieno [ 3 , 2 - d ] pyrimidine - 2 , 4 - dione, several in vitro and in vivo models have been employed. In vitro studies using cell cultures have provided insights into the compound's mechanisms of action at the molecular level. For instance, it has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways and disrupting mitochondrial function.

In vivo studies using animal models have further validated these findings. For example, in mouse models of breast cancer and colon cancer, treatment with 3-{1-[ (thiophen - 2 - yl ) acetyl ] piperidin - 4 - yl} - 1 H , 2 H , 3 H , 4 H - thieno [ 3 , 2 - d ] pyrimidine - 2 , 4 - dione resulted in significant tumor regression without causing significant toxicity to normal tissues. These results highlight the compound's therapeutic potential and safety profile.

The development of 3-{1-[ (thiophen - yl ) acetyl ] piperidin - yl} - H , H , H , H - thieno [ d ] pyrimidine -, dione as a therapeutic agent is ongoing. Current research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing side effects. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, CAS No. ( CAS No . ) (CAS No . ) (CAS No . ) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of oncology and inflammatory diseases. Ongoing research will continue to elucidate its mechanisms of action and optimize its clinical utility.